Cas no 1261920-46-0 (3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol)

• Product Name: 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol
• CAS No: 1261920-46-0
• MF: C₁₃H₁₀ClFO₂
• MW: 252.668706417084
• MDL: MFCD18315607
• CID: 2763539
• PubChem ID: 53221343
• Update Time: 2025-10-18

3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(5-FLUORO-2-METHOXYPHENYL)PHENOL
• 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol, 95%
• 5-Chloro-5'-fluoro-2'-methoxy[1,1'-biphenyl]-3-ol
• MFCD18315607
• DTXSID60685993
• 1261920-46-0
• 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol

• MDL： MFCD18315607
• Inchi： 1S/C13H10ClFO2/c1-17-13-3-2-10(15)7-12(13)8-4-9(14)6-11(16)5-8/h2-7,16H,1H3
• InChI Key： JKCHEVJSYYUCJZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=CC=1OC)F)O

Computed Properties

• Exact Mass: 252.0353354Da
• Monoisotopic Mass: 252.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol

3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol Professional Introduction

The compound with CAS No. 1261920-46-0, known as 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a substituted aromatic ring containing chlorine and fluorine atoms, along with a methoxy group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in research and industrial applications.

Recent studies have highlighted the potential of 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its role as a building block for constructing organic semiconductors, where its electronic properties contribute to enhanced charge transport characteristics. The compound's ability to form stable π-conjugated systems has been leveraged in the synthesis of materials for flexible electronics and light-emitting diodes (LEDs). These findings underscore the importance of this compound in pushing the boundaries of modern material science.

In addition to its role in materials science, 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol has also gained attention in pharmacological research. Its structural features make it a promising candidate for drug design, particularly in the development of compounds targeting specific biological pathways. Studies have shown that this compound exhibits selective binding affinity to certain receptors, suggesting its potential as a lead molecule for therapeutic agents. Furthermore, its chemical versatility allows for further functionalization, enabling researchers to explore a wide range of biological activities.

The synthesis of 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements are critical for scaling up production to meet the growing demand from both academic and industrial sectors.

From an environmental perspective, understanding the behavior of 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol in various ecosystems is essential for assessing its potential impact on human health and the environment. Research has focused on its degradation pathways under different conditions, such as photodegradation and biodegradation. These studies aim to develop strategies for minimizing any adverse effects associated with its use and disposal.

In conclusion, CAS No. 1261920-46-0, or 3-Chloro-5-(5-fluoro-2-methoxyphenyl)phenol, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in cutting-edge research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.